Cas no 901309-60-2 (1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one
• CAS No: 901309-60-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD19102346
• CID: 5611244
• PubChem ID: 58683629
• Update Time: 2025-06-08

1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one
• EN300-843284
• 901309-60-2
• SCHEMBL3167899
• CS-0272498
• AKOS013346212
• 1-(5-amino-3,4-dihydroisoquinolin-2(1h)-yl)-2,2-dimethylpropan-1-one

• MDL： MFCD19102346
• Inchi： 1S/C14H20N2O/c1-14(2,3)13(17)16-8-7-11-10(9-16)5-4-6-12(11)15/h4-6H,7-9,15H2,1-3H3
• InChI Key： WGVVQWPYLLPSHA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1CC2C=CC=C(C=2CC1)N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one

Comprehensive Overview of 1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one (CAS No. 901309-60-2)

1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one (CAS No. 901309-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique tetrahydroisoquinoline scaffold and dimethylpropanone moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The compound's 5-amino substitution on the tetrahydroisoquinoline ring enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. Its 2,2-dimethylpropan-1-one side chain further contributes to its stability and lipophilicity, properties critical for bioavailability in medicinal chemistry applications. Recent studies have explored its role in designing novel therapeutics, especially in neurological and metabolic disorders, aligning with current trends in precision medicine and targeted drug delivery.

In the context of AI-driven drug discovery, 901309-60-2 has been flagged in computational screenings due to its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. This aligns with growing user searches on "AI in pharmaceutical R&D" and "machine learning for compound optimization." The compound's versatility also makes it a subject of interest in green chemistry initiatives, where researchers aim to reduce synthetic waste and improve sustainability—a hot topic in 2024.

From a synthetic perspective, 1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one is often synthesized via reductive amination or multicomponent reactions, methods frequently searched by chemists seeking "efficient heterocyclic synthesis techniques." Its crystalline form and solubility properties are also discussed in forums focusing on "formulation challenges in drug development," another trending query in the field.

Beyond pharmaceuticals, this compound's derivatives are investigated for their potential in material science, particularly in designing organic semiconductors—a niche yet rapidly growing area. This interdisciplinary appeal addresses user interests in "bio-inspired materials" and "hybrid organic-inorganic compounds," frequently searched terms in academic databases. The CAS No. 901309-60-2 thus serves as a bridge between traditional medicinal chemistry and cutting-edge applications.

Quality control and analytical characterization of 901309-60-2 are critical, with techniques like HPLC, NMR, and mass spectrometry being essential for verification. These methods resonate with laboratory professionals searching for "compound purity validation protocols." Additionally, the compound's stability under various storage conditions is a practical concern for industrial users, tying into broader discussions about "chemical shelf-life optimization."

In summary, 1-(5-amino-1,2,3,4-tetrahydroisoquinolin-2-yl)-2,2-dimethylpropan-1-one represents a multifaceted tool for researchers. Its structural elegance, combined with emerging applications in drug discovery, materials science, and sustainable chemistry, ensures its relevance in contemporary scientific discourse. As innovation accelerates, this compound will likely remain at the forefront of interdisciplinary research, answering pressing questions in both academia and industry.